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Compound of Interest

Compound Name:
Eleven-Nineteen-Leukemia

Protein IN-2

Cat. No.: B12407353 Get Quote

Application Notes
This document provides detailed protocols for the dissolution and storage of Eleven-Nineteen-
Leukemia Protein IN-2 (ENL Protein IN-2), a potent inhibitor of the ENL protein with an IC50

value of 10.7 nM.[1][2][3] Proper handling of this small molecule is critical for maintaining its

stability and ensuring accurate and reproducible results in research applications. These

guidelines are intended for researchers, scientists, and drug development professionals

working with this compound in areas such as leukemia research.

Introduction to ENL Protein IN-2
Eleven-Nineteen-Leukemia (ENL) protein is a histone acetylation reader that plays a crucial

role in the regulation of gene expression and chromatin remodeling. It is a component of the

super elongation complex (SEC) and is implicated in the development of acute myeloid

leukemia (AML). ENL Protein IN-2 is a small molecule inhibitor that targets the YEATS domain

of the ENL protein, thereby disrupting its function. In cellular assays, ENL Protein IN-2 has

been shown to inhibit the activity of MOLM-13 cells, a human acute myeloid leukemia cell line,

with an IC50 of 37.9 μM.

Physicochemical Properties
A summary of the key physicochemical properties of ENL Protein IN-2 is provided in the table

below.
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Property Value Reference

Catalog Number HY-152470 MedchemExpress

IC50 (ENL) 10.7 nM [1][2][3]

IC50 (MOLM-13 cells) 37.9 μM MedchemExpress

Solubility Data
Quantitative solubility data for ENL Protein IN-2 in common laboratory solvents is essential for

the preparation of stock solutions. The following table summarizes the available solubility

information.

Solvent Solubility Notes

DMSO

Information not publicly

available. General

recommendation for small

molecules is to start with a

concentration of 10-50 mg/mL.

DMSO is a common solvent for

creating highly concentrated

stock solutions of organic

molecules.[4][5][6]

Ethanol
Information not publicly

available.

Solubility in ethanol is

expected to be lower than in

DMSO.

Water
Information not publicly

available.

Likely to have low aqueous

solubility.

Note: It is highly recommended to perform a small-scale solubility test before preparing a large

stock solution.

Storage Recommendations
Proper storage is critical to maintain the integrity and activity of ENL Protein IN-2. The following

table provides storage guidelines for both the solid compound and solutions.
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Form
Storage
Temperature

Duration Recommendations

Solid (Powder) -20°C 3 years
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

In Solvent -80°C 6 months

Recommended for

long-term storage of

stock solutions.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Suitable for short-term

storage of stock

solutions. Aliquot to

avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ENL Protein IN-2 in

DMSO.

Materials:

Eleven-Nineteen-Leukemia Protein IN-2 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Pre-handling: Before opening the vial, centrifuge the product to ensure all the powder is at

the bottom.

Weighing: Accurately weigh the desired amount of ENL Protein IN-2 in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve a 10

mM concentration.

Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming (to no more than 40°C) or sonication in a water bath can be used to aid dissolution

if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions
This protocol describes the preparation of a working solution from the concentrated DMSO

stock for use in cell-based assays.

Materials:

10 mM ENL Protein IN-2 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile tubes

Calibrated pipettes
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in the desired cell culture

medium or assay buffer to achieve the final working concentration. It is recommended to

perform dilutions in a stepwise manner to prevent precipitation of the compound.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is low (typically <0.5%) to avoid solvent-induced toxicity in cellular assays.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualizations
ENL Protein Signaling Pathway in Leukemia
The ENL protein is a key component of the super elongation complex (SEC), which is involved

in the regulation of transcriptional elongation. In certain types of leukemia, such as those with

MLL rearrangements, the fusion protein MLL-ENL can aberrantly recruit the SEC to target

genes, leading to their overexpression and promoting leukemogenesis. ENL Protein IN-2 acts

by inhibiting the YEATS domain of ENL, thereby disrupting its interaction with acetylated

histones and interfering with this oncogenic signaling cascade.
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Caption: ENL signaling pathway in leukemia and the inhibitory action of ENL Protein IN-2.

Experimental Workflow for Dissolving and Storing ENL
Protein IN-2
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The following diagram illustrates the recommended workflow for the proper handling of ENL

Protein IN-2, from receiving the solid compound to the preparation of working solutions for

experiments.

Workflow for ENL Protein IN-2 Handling

Receive Solid Compound

Store at -20°C or 4°C

Prepare 10 mM Stock in DMSO

Aliquot into Single-Use Tubes
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Caption: Recommended workflow for dissolving and storing ENL Protein IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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